Cas no 2090825-82-2 (N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide)

• Product Name: N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide
• CAS No: 2090825-82-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6171972
• PubChem ID: 131615588
• Update Time: 2025-11-01

N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide
• 2090825-82-2
• N-{4-[1-(hydroxymethyl)cyclobutyl]phenyl}acetamide
• EN300-1846048

• Inchi： 1S/C13H17NO2/c1-10(16)14-12-5-3-11(4-6-12)13(9-15)7-2-8-13/h3-6,15H,2,7-9H2,1H3,(H,14,16)
• InChI Key： SDCLLZHVXZAIMM-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)NC(C)=O)CCC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3Ų

Additional information on N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide

Comprehensive Overview of N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide (CAS No. 2090825-82-2): Properties, Applications, and Research Insights

N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide (CAS No. 2090825-82-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a cyclobutyl ring with a hydroxymethyl group and an acetamide moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate protein-protein interactions and enzyme activity.

In recent years, the demand for cyclobutane-containing compounds like N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide has surged, driven by their applications in targeted therapies and small-molecule inhibitors. The compound’s rigid cyclic structure enhances binding affinity to biological targets, a property highly sought after in cancer research and neurodegenerative disease studies. Its hydroxymethyl group also allows for further derivatization, enabling the synthesis of novel prodrugs or bioconjugates.

From a synthetic chemistry perspective, CAS No. 2090825-82-2 exemplifies modern trends in fragment-based drug design. Its cyclobutyl-phenyl core is frequently explored in medicinal chemistry optimization to improve pharmacokinetic properties. Laboratories worldwide are investigating its role in kinase inhibition and GPCR modulation, aligning with the growing focus on precision medicine and personalized therapeutics.

Environmental and safety profiles of N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide are rigorously evaluated, given the pharmaceutical industry’s emphasis on green chemistry. The compound’s stability under physiological conditions makes it suitable for in vivo studies, while its low toxicity aligns with FDA compliance requirements. These attributes position it as a promising candidate for preclinical development pipelines.

Market analysts note increasing patent filings involving CAS No. 2090825-82-2, particularly in orphan drug applications and rare disease treatments. Its molecular framework is often compared to FDA-approved cyclobutane drugs, sparking discussions about drug repurposing strategies. The compound’s chiral center further opens avenues for stereoselective synthesis, a hot topic in asymmetric catalysis research.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide purity and stability. These methods address common queries about batch-to-batch consistency and degradation products—critical factors for GMP manufacturing. The compound’s UV absorption properties also make it detectable in bioanalytical assays.

Emerging studies explore the compound’s potential in biodegradable polymers and smart materials, leveraging its hydrogen-bonding capacity. This multidisciplinary relevance underscores why CAS No. 2090825-82-2 appears in searches related to cutting-edge biomaterials and sustainable chemistry. Its structure-activity relationships (SAR) are frequently modeled using AI-driven molecular docking platforms.

For suppliers and distributors, N-{4-1-(hydroxymethyl)cyclobutylphenyl}acetamide represents a high-value chemical with strict storage conditions (typically -20°C under inert atmosphere). The compound’s solubility profile in DMSO and ethanol is well-documented, facilitating formulation for biological screening. Regulatory databases classify it under non-hazardous handling protocols when used responsibly.

Future research directions may focus on the compound’s metabolite identification and drug-drug interaction potential, addressing key questions in ADME studies. Its logP value and permeability data suggest suitability for blood-brain barrier penetration studies—a trending topic in CNS drug development. Collaborative projects between academia and industry continue to uncover new dimensions of this structurally innovative molecule.